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Compound of Interest

Compound Name: 3,4-Dibromoisoquinoline

Cat. No.: B189536

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Dibromoisoquinoline, a halogenated derivative of the isoquinoline scaffold, is a
heterocyclic aromatic compound of significant interest in medicinal chemistry and organic
synthesis. The isoquinoline core is a prevalent structural motif in a vast array of natural
products and pharmacologically active molecules, bestowing upon its derivatives a diverse
range of biological activities. The strategic placement of bromine atoms at the 3 and 4 positions
of the isoquinoline ring offers unique opportunities for further functionalization through various
cross-coupling reactions, making it a versatile building block for the synthesis of complex
molecular architectures. This technical guide provides a comprehensive overview of the
chemical and physical properties of 3,4-Dibromoisoquinoline, detailed experimental protocols
for its synthesis, and an exploration of its potential applications in drug discovery and
development, with a focus on its putative interactions with key cellular signaling pathways.

Core Properties of 3,4-Dibromoisoquinoline

A thorough understanding of the physicochemical properties of 3,4-Dibromoisoquinoline is
fundamental for its effective application in research and development. The key identifying and
physical data for this compound are summarized in the table below.
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Property Value Reference
CAS Number 36963-44-7

Molecular Formula CoHsBrzN

Molecular Weight 286.95 g/mol

Appearance Solid

Boiling Point 360 °C at 760 mmHg

Flash Point 171.5°C

Density 1.923 g/cm3

Refractive Index 1.698

Synthesis of 3,4-Dibromoisoquinoline: Experimental
Protocols

The synthesis of 3,4-Dibromoisoquinoline can be approached through the bromination of an
isoquinoline precursor. While a specific, detailed experimental protocol for the direct synthesis
of 3,4-Dibromoisoquinoline is not readily available in the cited literature, a general
understanding can be derived from established bromination procedures for isoquinoline and
the synthesis of related dihydroisoquinolines. A plausible synthetic strategy involves the
preparation of a 3,4-dihydroisoquinoline intermediate followed by bromination and subsequent
dehydrogenation. The Bischler-Napieralski reaction is a cornerstone for the synthesis of 3,4-
dihydroisoquinolines.

General Synthetic Approach via Bischler-Napieralski
Reaction and Bromination

The Bischler-Napieralski reaction involves the cyclodehydration of a 3-phenylethylamide using
a dehydrating agent like phosphorus pentoxide or phosphoryl chloride to yield a 3,4-
dihydroisoquinoline. This intermediate can then be subjected to bromination.

A proposed synthetic workflow is outlined below:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b189536?utm_src=pdf-body
https://www.benchchem.com/product/b189536?utm_src=pdf-body
https://www.benchchem.com/product/b189536?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Proposed Synthetic Workflow for 3,4-Dibromoisoquinoline

Step 1: Amide Formation

B-Phenylethylamine Acylating Agent
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N-Acyl-B-phenylethylamide

Step 2: Cyclization (Bischler-Napieralski)

Dehydrating Agent
(e.g., POCIs, P20s)
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3,4-Dihydroisoquinoline Intermediate

N-Acyl-B-phenylethylamide

Step 3: Bromination

Brominating Agent
(e.g., NBS)
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Brominated Dihydroisoquinoline

3,4-Dihydroisoquinoline Intermediate

Step 4: Dehydrogenation

Brominated Dihydroisoquinoline Dehydrogenating Agent

romatization

3,4-Dibromoisoquinoline

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Canonical NF-kB Signaling Pathway

Extracellular

Stimulus
(e.g., TNF-q, IL-1)

Cytoplasm
Receptor IKB-NF-kB Complex
Maﬂon Eelease
IKK Complex NF-kB

hosphorylation Translocation
Nucleus

IkB NF-kB
inding

p-IkB DNA

biquitination &

Degradation ranscription

Target Gene

Proteasome )
Expression

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b189536?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to 3,4-
Dibromoisoquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189536#3-4-dibromoisoquinoline-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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